Cas no 13907-74-9 ( )

• Product Name: &nbsp
• CAS No: 13907-74-9
• MF: C₁₀H₂₀N₄O₂
• MW: 228.291401863098
• CID: 902567
• PubChem ID: 261234
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-[4-(methylcarbamoylamino)cyclohexyl]urea
• 1,1'-(trans-1,4-Cyclohexylene)bis(3-methylurea)
• 1,1'-cyclohexane-1,4-diylbis(3-methylurea)
• AC1L64UV
• AC1Q5MVW
• AR-1B4472
• CTK4C1538
• KST-1B0372
• NSC93200
• SCHEMBL10155582
• NSC-93200
• 13907-74-9
• DTXSID70293967
•  

• Inchi： 1S/C10H20N4O2/c1-11-9(15)13-7-3-5-8(6-4-7)14-10(16)12-2/h7-8H,3-6H2,1-2H3,(H2,11,13,15)(H2,12,14,16)
• InChI Key： AVIOYRMXTIRJRV-UHFFFAOYSA-N
• SMILES： O=C(NC)NC1CCC(CC1)NC(NC)=O

Computed Properties

• Exact Mass: 228.1588
• Monoisotopic Mass: 228.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 523.6°C at 760 mmHg
• Flash Point: 221.2°C
• Refractive Index: 1.517
• PSA: 82.26
• LogP: 1.71920